[(3,4-Dichlorophenyl)sulfanyl]acetonitrile

• CAS No.: 69053-04-9
• Molecular Formula: C8H5Cl2NS
• Molecular Weight: 218.10 g/mol
• IUPAC Name: 2-(3,4-dichlorophenyl)sulfanylacetonitrile
• InChI: InChI=1S/C8H5Cl2NS/c9-7-2-1-6(5-8(7)10)12-4-3-11/h1-2,5H,4H2
• InChI Key: CDKRZOFYUPIFBM-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C=C1SCC#N)Cl)Cl

Description

[(3,4-Dichlorophenyl)sulfanyl]acetonitrile is a useful research compound. Its molecular formula is C8H5Cl2NS and its molecular weight is 218.10 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

17.9 g (0.10 mol) of 3,4-dichlorobenzenethiol are mixed in the cold with a solution of 4.1 g of sodium hydroxide (about 0.1 mol) in 50 ml of water. The mixture is heated to 60°-70° C. and 7.5 ml (0.12 mol; 20% excess relative to the 3,4-dichlorobenzenethiol) of chloroacetonitrile are added dropwise. The whole is then heated under reflux for about 30 minutes and cooled, the oil which has formed is extracted with ether, the ether solution is washed with dilute sodium hydroxide solution and water, until the pH of the wash waters is neutral, and dried over SO4Mg, the SO4Mg is filtered off, the ether is evaporated off and the expected nitrile, which is in the form of a chromatographically pure oil, is collected.

Synthesis routes and methods II

Procedure details

3.5 ml (55 mmoles) of chloroacetonitrile were added to a refluxing solution of 11.0 g (44 mmoles) of 3,4-dichlorophenylthio(trimethyl)silane in a mixture of 25 ml of acetonitrile and 10 ml of hexamethylphosphoric triamide and the reaction was complete with 2 minutes. The residue obtained after evaporation of the acetonitrile was dissolved in ethyl acetate, and the solution was washed with water, dried and evaporated to dryness to obtain 9.30 g (93% yield) of (3,4-dichlorophenylthio)acetonitrile boiling at 127°-130° C./0.4 mm Hg and having a refractive index of nD25 =1.5920.